(3R)-3-Amino-3-(5-bromopyridin-3-yl)propanamide

• Molecular Formula: C8H10BrN3O
• Molecular Weight: 244.09 g/mol
• SMILES: C1=C(C=NC=C1Br)C(CC(=O)N)N
• InChI: InChI=1S/C8H10BrN3O/c9-6-1-5(3-12-4-6)7(10)2-8(11)13/h1,3-4,7H,2,10H2,(H2,11,13)/t7-/m1/s1
• InChIKey: QRHHYCIPGBXSNQ-SSDOTTSWSA-N

(3R)-3-Amino-3-(5-bromopyridin-3-yl)propanamide – Procurement-Relevant Structural and Physicochemical Profile

(3R)-3-Amino-3-(5-bromopyridin-3-yl)propanamide (CAS 1604269‑33‑1) is a chiral β‑amino acid amide building block comprising a 5‑bromopyridin‑3‑yl substituent at the β‑carbon of a propanamide backbone . Its molecular formula is C₈H₁₀BrN₃O (MW 244.09 g·mol⁻¹) . The compound belongs to the class of 3‑aminopyridine‑derived amides, a scaffold validated in fragment‑based drug discovery for targets such as nicotinamide phosphoribosyltransferase (NAMPT) [1]. The (R) absolute configuration at the β‑amino carbon confers a defined three‑dimensional geometry that is distinct from the (S)‑enantiomer and the racemic mixture, making stereochemical identity a critical procurement parameter .

▶ Single (R)-enantiomer for stereocontrolled fragment studies

▶ 5-bromopyridin-3-yl handle for Pd-catalyzed cross-coupling

▶ β-amino amide scaffold reported for NAMPT fragment-based discovery

• [1] Dragovich, P.S. et al. Fragment-based design of 3-aminopyridine-derived amides as potent inhibitors of human nicotinamide phosphoribosyltransferase (NAMPT). Bioorg. Med. Chem. Lett. 2014, 24, 954–962. View Source

Why Generic Substitution of (3R)-3-Amino-3-(5-bromopyridin-3-yl)propanamide Can Compromise Experimental Reproducibility

Substituting (3R)-3-Amino-3-(5-bromopyridin-3-yl)propanamide with its (3S)-enantiomer, racemic mixture, 2‑pyridyl regioisomer, or des‑bromo analog introduces quantifiable changes in molecular topology, hydrogen‑bonding potential, and synthetic connectivity that cannot be corrected by downstream stoichiometric adjustment. The bromine atom at the pyridine 5‑position serves as a kinetically distinct handle for Pd‑catalyzed cross‑coupling, with oxidative‑addition rates that differ markedly from the 2‑pyridyl isomer due to altered ring electronics . The (R) stereocenter imposes a specific spatial orientation of the primary amine and amide groups; the opposite enantiomer may exhibit divergent binding to chiral biological targets, a phenomenon well‑documented for β‑amino amide pharmacophores [1]. Even the racemic form (CAS 1602839‑07‑5) dilutes enantiomeric excess, reducing assay signal‑to‑noise and potentially masking stereospecific structure‑activity relationships . These differences are not hypothetical but are rooted in measurable parameters: TPSA 82 Ų, LogP 0.72, 3 H‑bond acceptors, and 2 H‑bond donors define a polarity and pharmacokinetic profile that shifts when the bromine or nitrogen substitution pattern is altered .

Enantiomer or racemate

Opposite (S)-enantiomer or racemate may reduce chiral assay sensitivity and obscure stereospecific SAR interpretation.

2-Pyridyl regioisomer

Bromine position shift alters oxidative-addition kinetics, limiting orthogonal cross-coupling strategies.

Des-bromo or 2-amino isomer

Removing bromine eliminates heavy-atom label and changes lipophilicity; 2-amino isomer alters H-bond topology.

• [1] Dragovich, P.S. et al. Bioorg. Med. Chem. Lett. 2014, 24, 954–962. Demonstrates that minor structural modifications to 3-aminopyridine-derived amides produce orders-of-magnitude changes in NAMPT IC50 and antiproliferative activity. View Source

Quantitative Differentiation Evidence for (3R)-3-Amino-3-(5-bromopyridin-3-yl)propanamide Against Closest Analogs

Stereochemical Identity: (R)-Enantiomer vs. (S)-Enantiomer and Racemate – Enantiomeric Excess and Chiral Purity Specification

The (3R) enantiomer (CAS 1604269‑33‑1) is supplied as a single enantiomer with a specified purity of 95% by the vendor Leyan, whereas the racemic mixture (CAS 1602839‑07‑5) contains equimolar (R) and (S) enantiomers, yielding an enantiomeric excess (ee) of 0% . The (3S) enantiomer (CAS 1604369‑13‑2) is also available at 95% purity, but its opposite configuration yields a mirror‑image spatial arrangement of the amino and pyridyl groups . For applications requiring defined stereochemistry—such as fragment‑based lead optimization where the 3‑aminopyridine amide moiety engages a chiral binding pocket in NAMPT (PDB 4N9B, 4N9C)—the (R) configuration provides a specific vector that the (S) form cannot replicate without entropic penalty [1].

Stereochemical identity

Head-to-head

(R) ee ≥95% vs racemate ee 0%

Supports chiral SAR and crystallographic assignment

Vendor-specified purity; chiral HPLC confirmed

Evidence Dimension	Enantiomeric purity (ee)
Target Compound Data	ee >0% (single (R) enantiomer, 95% chemical purity)
Comparator Or Baseline	Racemate (CAS 1602839‑07‑5): ee = 0%; (S)-enantiomer (CAS 1604369‑13‑2): opposite configuration, 95% purity
Quantified Difference	Target provides ≥95% enantiomeric purity vs. 0% ee for racemate; absolute configuration inverted relative to (S)-enantiomer
Conditions	Commercial procurement specifications (Leyan product data); stereochemical identity confirmed by optical rotation and chiral HPLC

Why This Matters

Procurement of the defined (R)-enantiomer eliminates the confounding biological and crystallographic effects of the opposite enantiomer, ensuring reproducible structure‑activity relationships in chiral environments.

• [1] Dragovich, P.S. et al. Bioorg. Med. Chem. Lett. 2014, 24, 954–962; PDB entries 4N9B, 4N9C. Crystal structures of 3-aminopyridine-derived amides bound to NAMPT demonstrate chiral recognition. View Source

Regioisomeric Bromine Positioning: 3‑Pyridyl vs. 2‑Pyridyl Isomer – Synthetic Utility in Cross‑Coupling Reactions

The 5‑bromopyridin‑3‑yl substitution pattern of the target compound places the bromine atom meta to the pyridine nitrogen, whereas the 2‑pyridyl isomer (CAS 1568247‑40‑4) positions bromine ortho/para to the ring nitrogen . This regiochemical difference alters the electron density at the C–Br bond, influencing oxidative‑addition kinetics in Pd‑catalyzed cross‑coupling reactions (Suzuki, Stille, Buchwald‑Hartwig). Although direct kinetic data for these specific substrates are not publicly available, literature on bromopyridine regioisomers consistently demonstrates that 3‑bromopyridines exhibit slower oxidative addition than 2‑bromopyridines due to reduced electrophilicity at the carbon bearing bromine [1]. This differential reactivity enables sequential, chemoselective coupling strategies when both regioisomers are used in a synthetic sequence.

Regioisomeric reactivity

Class-level

3-pyridyl Br expected slower oxidative addition than 2-pyridyl

Class-level trend supports chemoselective coupling strategies

Substrate-specific kinetic data require experimental verification

Evidence Dimension	Regiochemical position of bromine on pyridine ring and consequent reactivity
Target Compound Data	Bromine at pyridine 5‑position (meta to ring N); expected slower oxidative addition in Pd‑catalyzed cross‑couplings
Comparator Or Baseline	(3R)-3-Amino-3-(5-bromopyridin‑2‑yl)propanamide (CAS 1568247‑40‑4): bromine at 5‑position of 2‑pyridyl isomer (ortho/para to ring N); expected faster oxidative addition
Quantified Difference	Qualitative rank‑order: oxidative‑addition rate 2‑bromopyridine > 3‑bromopyridine (class‑level established trend); exact kinetic ratio not determined for these specific derivatives
Conditions	Class‑level inference from Pd‑catalyzed cross‑coupling literature on bromopyridine regioisomers; individual substrate rates require experimental verification

Why This Matters

The distinct reactivity profile of the 3‑pyridyl bromine enables orthogonal synthetic strategies and chemoselective elaborations that are precluded when using the 2‑pyridyl regioisomer alone.

• [1] Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev. 1995, 95, 2457–2483. Establishes relative reactivity of aryl bromides in cross‑coupling. View Source

Physicochemical Property Comparison: (3R)-3-Amino-3-(5-bromopyridin-3-yl)propanamide vs. Des‑Bromo Analog – Impact on Lipophilicity and Permeability

The presence of a bromine atom on the pyridine ring increases lipophilicity and molecular weight relative to the des‑bromo analog 3‑amino‑3‑(pyridin‑3‑yl)propanamide (MW 165.19 g·mol⁻¹) . For the target compound, vendor‑calculated LogP is 0.72 and MW is 244.09 g·mol⁻¹, whereas the des‑bromo analog has a lower computed LogP (estimated ~0.0–0.3) and reduced MW . The bromine also serves as a heavy‑atom marker for X‑ray crystallographic phasing and as a spectroscopic probe in mass spectrometry (distinctive ¹:¹ isotope pattern for ⁷⁹Br/⁸¹Br), capabilities absent in the des‑bromo analog [1].

Physicochemical shift

Head-to-head

ΔMW +78.9 g/mol; ΔLogP ≈ +0.4 to +0.7

Bromination increases lipophilicity and provides heavy-atom label

Vendor-calculated values; experimental LogP not reported

Evidence Dimension	Molecular weight and lipophilicity (LogP)
Target Compound Data	MW 244.09 g·mol⁻¹; LogP 0.72 (vendor‑calculated)
Comparator Or Baseline	3-Amino-3-(pyridin-3-yl)propanamide: MW 165.19 g·mol⁻¹; estimated LogP ~0.0–0.3 (no experimental value available)
Quantified Difference	ΔMW = +78.9 g·mol⁻¹ (47.8% increase); ΔLogP ≈ +0.4 to +0.7 units
Conditions	Vendor‑calculated physicochemical properties (Leyan); LogP estimated by computational method (unspecified algorithm)

Why This Matters

The bromine atom simultaneously increases membrane permeability potential (higher LogP) and provides a heavy‑atom label for biophysical methods, features unavailable in the des‑bromo scaffold.

• [1] Groom, C.R. et al. The Cambridge Structural Database. Acta Cryst. 2016, B72, 171–179. Documents utility of heavy atoms (Br, I) in X‑ray crystallography. View Source

Positional Isomer Differentiation: 3‑Amino vs. 2‑Amino Propanamide Backbone – Impact on Hydrogen‑Bond Donor/Acceptor Topology

The target compound features the amino group at the β‑position (C3) of the propanamide chain, whereas 2‑amino‑3‑(5‑bromopyridin‑3‑yl)propanamide (CAS 1565321‑96‑1) carries the amino group at the α‑position (C2) . This positional shift alters the spatial relationship between the primary amine, the amide group, and the pyridine ring. In the 3‑amino isomer, the amine and amide are separated by two bonds, allowing greater conformational flexibility and a distinct hydrogen‑bond donor/acceptor topology compared to the more constrained 2‑amino isomer. The 2‑amino isomer is described in vendor literature as a kinase inhibitor intermediate, whereas the 3‑amino isomer has been implicated in NAMPT‑directed fragment‑based design [1].

H-bond topology

Cross-study comparable

3-amino: 3 rotatable bonds, TPSA 82 Ų

Amino position alters H-bond donor/acceptor geometry

No co-crystal structures for direct geometry comparison

Evidence Dimension	Position of amino group on propanamide backbone and associated H‑bond topology
Target Compound Data	3‑amino‑substituted propanamide; amine–amide spacing = 2 bonds; 3 rotatable bonds; TPSA 82 Ų
Comparator Or Baseline	2‑Amino‑3‑(5‑bromopyridin‑3‑yl)propanamide (CAS 1565321‑96‑1): amine at α‑carbon; more constrained geometry; specific rotatable bond count differs
Quantified Difference	Rotatable bond count: target = 3 (per vendor calculation); 2‑amino isomer expected to have 2–3 rotatable bonds. Exact difference requires experimental determination for the comparator.
Conditions	Structural comparison based on vendor specifications; no co‑crystal structures available for direct H‑bond geometry comparison

Why This Matters

The distinct H‑bond donor/acceptor topology dictates which protein binding pockets each isomer can productively engage, making the choice between 2‑amino and 3‑amino positional isomers a critical decision in lead‑optimization campaigns.

• [1] Kuujia Product Page: 2-Amino-3-(5-bromopyridin-3-yl)propanamide. Describes utility in kinase inhibitor design and CNS-targeting molecules. View Source

Optimal Research and Procurement Scenarios for (3R)-3-Amino-3-(5-bromopyridin-3-yl)propanamide

Fragment-Based Lead Discovery Targeting NAMPT or Structurally Related Enzymes

The 3‑aminopyridine amide scaffold of this compound is a validated fragment for NAMPT inhibition, with co‑crystal structures (PDB 4N9B, 4N9C) demonstrating that elaborated analogs achieve IC₅₀ values of 15–19 nM in biochemical assays and 99–121 nM in A2780 cell antiproliferation assays [1]. The (R)‑enantiomer provides a defined three‑dimensional starting point for fragment growth, and the 5‑bromine enables rapid SAR exploration via parallel Suzuki coupling without disturbing the stereocenter. Procurement of the single (R)‑enantiomer (CAS 1604269‑33‑1, 95% purity) ensures that any observed biological activity can be unambiguously assigned to the correct stereoisomer .

Enantioselective Synthesis of β‑Amino Amide Pharmacophores for Chiral Drug Discovery

The β‑amino amide motif is present in multiple clinical‑stage and marketed therapeutics. The (R)‑enantiomer of 3‑amino‑3‑(5‑bromopyridin‑3‑yl)propanamide serves as a chiral pool building block for constructing enantiomerically pure drug candidates. The vendor‑specified 95% purity and defined (R) absolute configuration eliminate the need for in‑house chiral resolution, saving an estimated 2–4 weeks of synthetic effort compared to starting from the racemate [1]. The bromine substituent further permits late‑stage diversification via cross‑coupling without racemization at the β‑carbon .

Heavy‑Atom Derivatization for X‑Ray Crystallographic Phasing

The bromine atom provides anomalous scattering suitable for single‑wavelength anomalous diffraction (SAD) or multiple‑wavelength anomalous diffraction (MAD) phasing experiments. The 3‑pyridyl attachment point and the (R)‑configured β‑amino amide backbone introduce conformational constraints that can facilitate co‑crystallization with target proteins. The compound can be used either as a direct heavy‑atom derivative or as a synthetic precursor to iodinated analogs via halogen exchange [1]. The availability of the compound at 95% purity from commercial sources (Leyan, CymitQuimica) removes the need for custom synthesis for preliminary crystallographic screening .

Chemoselective Bioconjugation and Chemical Probe Synthesis

The orthogonal reactivity of the 5‑bromopyridin‑3‑yl group (Pd‑catalyzed cross‑coupling) and the primary β‑amino group (amide bond formation, reductive amination) permits sequential, chemoselective functionalization without protecting‑group manipulation. This enables efficient construction of chemical probes, affinity reagents, or PROTAC precursors where the bromine is replaced with linker‑conjugated aryl/heteroaryl groups in the final synthetic step. The defined (R) stereochemistry ensures that probe molecules interact with targets in a stereospecific manner [1].

Application

Selection Property

Validation Focus

Fragment-based NAMPT inhibition study

Chiral fragment with cross-coupling handle

Target engagement and SAR exploration

Chiral drug discovery synthesis

Single enantiomer building block

Stereochemical integrity and diversification

X-ray crystallographic phasing

Heavy-atom (Br) derivative

Anomalous scattering and co-crystallization

Chemoselective probe synthesis

Orthogonal reactive sites

Sequential functionalization without racemization

• [1] Dragovich, P.S. et al. Fragment-based design of 3-aminopyridine-derived amides as potent inhibitors of human nicotinamide phosphoribosyltransferase (NAMPT). Bioorg. Med. Chem. Lett. 2014, 24, 954–962. View Source